Cas no 1771306-89-8 (4-Bromo-6-(3,5-dimethoxyphenyl)pyrimidine)

• Product Name: 4-Bromo-6-(3,5-dimethoxyphenyl)pyrimidine
• CAS No: 1771306-89-8
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• CID: 5056310
• Update Time: 2025-10-29

4-Bromo-6-(3,5-dimethoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(3,5-dimethoxyphenyl)pyrimidine
• 4-Bromo-6-(3,5-dimethoxyphenyl)pyrimidine

• Inchi： 1S/C12H11BrN2O2/c1-16-9-3-8(4-10(5-9)17-2)11-6-12(13)15-7-14-11/h3-7H,1-2H3
• InChI Key： DGTMFFLVCJDJTC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2C=C(C=C(C=2)OC)OC)=NC=N1

Computed Properties

• Exact Mass: 294.00039 g/mol
• Monoisotopic Mass: 294.00039 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 295.13
• XLogP3: 2.8
• Topological Polar Surface Area: 44.2

Additional information on 4-Bromo-6-(3,5-dimethoxyphenyl)pyrimidine

4-Bromo-6-(3,5-Dimethoxyphenyl)Pyrimidine: A Comprehensive Overview

4-Bromo-6-(3,5-Dimethoxyphenyl)Pyrimidine (CAS No. 1771306-89-8) is a heterocyclic compound with significant potential in the fields of organic synthesis and drug discovery. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their diverse biological activities and structural versatility. The molecule features a pyrimidine ring substituted with a bromine atom at position 4 and a 3,5-dimethoxyphenyl group at position 6. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 4-Bromo-6-(3,5-Dimethoxyphenyl)Pyrimidine typically involves multi-step reactions, often starting from readily available starting materials such as o-phenylenediamine or related precursors. The introduction of the bromine atom and the 3,5-dimethoxyphenyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly.

Pyrimidine derivatives like 4-Bromo-6-(3,5-Dimethoxyphenyl)Pyrimidine have garnered significant attention in medicinal chemistry due to their ability to modulate various biological targets. For instance, studies have shown that this compound exhibits potential as a kinase inhibitor, which is a critical class of enzymes involved in cell signaling pathways. Kinase inhibitors are of great interest in oncology research as they can potentially halt cancer cell proliferation and induce apoptosis.

In addition to its role in drug discovery, 4-Bromo-6-(3,5-Dimethoxyphenyl)Pyrimidine serves as a valuable intermediate in the synthesis of more complex molecules. Its structure allows for further functionalization at the bromine position or other reactive sites, enabling the creation of libraries of compounds for high-throughput screening. This makes it an essential building block in modern organic synthesis.

The pharmacokinetic properties of 4-Bromo-6-(3,5-Dimethoxyphenyl)Pyrimidine are also under investigation. Researchers are exploring its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability as a drug candidate. Preliminary studies suggest that the compound has favorable solubility characteristics and moderate stability under physiological conditions.

From an environmental perspective, understanding the ecological impact of 4-Bromo-6-(3,5-Dimethoxyphenyl)Pyrimidine is crucial for its safe handling and disposal. Recent studies have focused on its biodegradability and potential toxicity to aquatic organisms. These findings are essential for compliance with regulatory standards and sustainable chemical practices.

In conclusion, 4-Bromo-6-(3,5-Dimethoxyphenyl)Pyrimidine represents a promising compound with applications spanning organic synthesis, drug discovery, and materials science. Its unique structure and reactivity make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both academic research and industrial applications.